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Compound of Interest

O-Desmethyltramadol
Compound Name:
hydrochloride

Cat. No.: B1140644

An In-depth Technical Guide to O-Desmethyltramadol Hydrochloride

For Researchers, Scientists, and Drug Development
Professionals
Chemical Identity and Structure

O-Desmethyltramadol (O-DSMT), the principal active metabolite of the analgesic drug
tramadol, is a synthetic opioid of the phenylpropylamine class.[1] The hydrochloride salt is a
common form used in research and development due to its increased solubility and stability.

Chemical Name: (1RS,2RS)-2-[(dimethylamino)methyl]-1-(3-hydroxyphenyl)cyclohexan-1-ol
hydrochloride[2]

Synonyms: O-DSMT, Desmetramadol, M1 metabolite[3][4][5]

Molecular Formula: C1sH24CINO2[3][6]

Molecular Weight: 285.81 g/mol [3][6][7]
CAS Numbers:

The assignment of a specific CAS (Chemical Abstracts Service) number can vary depending on
the stereochemistry of the molecule. Several CAS numbers are associated with O-

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1140644?utm_src=pdf-interest
https://www.benchchem.com/product/b1140644?utm_src=pdf-body
https://m.psychonautwiki.org/wiki/O-Desmethyltramadol
https://www.cleanchemlab.com/O-Desmethyl-Tramadol-Hydrochloride
https://www.caymanchem.com/product/18751/o-desmethyl-cis-tramadol-hydrochloride-crm
https://en.wikipedia.org/wiki/Desmetramadol
https://taylorandfrancis.com/knowledge/Medicine_and_healthcare/Pharmaceutical_medicine/O_desmethyltramadol/
https://www.caymanchem.com/product/18751/o-desmethyl-cis-tramadol-hydrochloride-crm
https://www.medchemexpress.com/o-desmethyltramadol-hydrochloride.html
https://www.caymanchem.com/product/18751/o-desmethyl-cis-tramadol-hydrochloride-crm
https://www.medchemexpress.com/o-desmethyltramadol-hydrochloride.html
https://www.scbt.com/p/o-desmethyltramadol-hcl-73986-53-5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Desmethyltramadol and its salts:

Compound CAS Number

O-Desmethyltramadol hydrochloride (racemate) 185453-02-5

(-)-O-Desmethyltramadol hydrochloride 144830-15-9

O-Desmethyltramadol (racemic free base) 73986-53-5

Data sourced from multiple chemical suppliers and databases.[2][3][6][7][8]
Chemical Structure:

Caption: Metabolic conversion of Tramadol to its primary metabolites.

Experimental Workflow for HPLC-DAD Analysis

This diagram outlines the key steps in the analytical workflow for quantifying O-
Desmethyltramadol in plasma samples using HPLC-DAD.
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Caption: Workflow for the quantification of O-DSMT in plasma by HPLC-DAD.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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